Cas no 6370-59-8 (4-[(3,4-dichlorobenzyl)oxy]benzaldehyde oxime)

4-[(3,4-dichlorobenzyl)oxy]benzaldehyde oxime structure
6370-59-8 structure
Product Name:4-[(3,4-dichlorobenzyl)oxy]benzaldehyde oxime
CAS No:6370-59-8
MF:C14H11Cl2NO2
MW:296.148641824722
CID:1657133
PubChem ID:5350184
Update Time:2025-04-21

4-[(3,4-dichlorobenzyl)oxy]benzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • 4-[(3,4-dichlorobenzyl)oxy]benzaldehyde oxime
    • benzaldehyde, 4-[(3,4-dichlorophenyl)methoxy]-, oxime
    • (NE)-N-[[4-[(3,4-dichlorophenyl)methoxy]phenyl]methylidene]hydroxylamine
    • (E)-1-{4-[(3,4-dichlorobenzyl)oxy]phenyl}-N-hydroxymethanimine
    • NCGC00338589-01
    • AB00288080-03
    • BIM-0047815.P001
    • 6370-59-8
    • STK010829
    • AKOS003266309
    • Inchi: 1S/C14H11Cl2NO2/c15-13-6-3-11(7-14(13)16)9-19-12-4-1-10(2-5-12)8-17-18/h1-8,18H,9H2/b17-8+
    • InChI Key: CSHSCZSZZRPRIQ-CAOOACKPSA-N
    • SMILES: ClC1=C(C=CC(=C1)COC1C=CC(/C=N/O)=CC=1)Cl

Computed Properties

  • Exact Mass: 295.01683
  • Monoisotopic Mass: 295.0166840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.82
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